4-[2-(Methylamino)-1,3-thiazol-4-yl]benzoic acid

• CAS No.: 860344-57-6
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 4-[2-(methylamino)-1,3-thiazol-4-yl]benzoic acid
• InChI: InChI=1S/C11H10N2O2S/c1-12-11-13-9(6-16-11)7-2-4-8(5-3-7)10(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key: NTIQEIBVHYHHHA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)C2=CC=C(C=C2)C(=O)O

Description

4-[2-(Methylamino)-1,3-thiazol-4-yl]benzoic acid is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 25 ml of ethanol were added 4-(2-bromoacetyl)benzoic acid (486 mg, 2 mmole) and N-methyl thiourea (180 mg, 2 mmole). The reaction mixture was refluxed for 3 hr and the TLC showed the disappearing of the starting materials and the formation of a fluorescent product. The reaction was cooled on ice. The product was collected on filtration and washed with ethanol pre-cooled to 0° C. twice (2×3 ml), followed by diethyl ether. After drying, 486 mg product was obtained. 1H NMR (DMSO-d6, 400 MHz) δ 7.97 (2H, d), 7.89 (2H, d), 7.32 (1H, s), 2.96 (3H, s).